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Compound of Interest

Compound Name: Difluoroacetate

Cat. No.: B1230586

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number, chemical
properties, and safety data for sodium difluoroacetate. The information is intended to support
researchers, scientists, and professionals in drug development in the safe handling and
informed use of this compound.

Chemical Identification and Properties

Sodium difluoroacetate is a halogenated organic salt. It is crucial to distinguish it from the
highly toxic sodium fluoroacetate (a pesticide also known as compound 1080).
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Chemical Name

Sodium difluoroacetate

[1]2]

sodium,2,2-difluoroacetate;

Synonyms Difluoroacetic acid sodium salt Hiz]
CAS Number 2218-52-2 [11[2]
Molecular Formula C2HF2NaO:2 [1]
Molecular Weight 118.01 g/mol [1][2]
Appearance White to off-white solid [3]
Storage 4°C, sealed storage, away o

from moisture

Safety and Hazard Information

Sodium difluoroacetate is classified as a hazardous substance. Appropriate personal

protective equipment (PPE) and handling procedures are mandatory.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for sodium difluoroacetate:

Hazard Class Category GHS Code
Skin Irritation 2 H315
Serious Eye Irritation 2A H319
Specific Target Organ Toxicity 3 (Respiratory system) H335

(Single Exposure)

Source:[4][5]

Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.chemscene.com/product/2218-52-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-difluoroacetate
https://www.chemscene.com/product/2218-52-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-difluoroacetate
https://www.chemscene.com/product/2218-52-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-difluoroacetate
https://www.chemscene.com/product/2218-52-2.html
https://www.chemscene.com/product/2218-52-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-difluoroacetate
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6277565_EN.htm
https://www.chemscene.com/product/2218-52-2.html
https://www.benchchem.com/product/b1230586?utm_src=pdf-body
https://www.benchchem.com/product/b1230586?utm_src=pdf-body
https://aksci.com/sds/6886AF_SDS.pdf
https://pubmed.ncbi.nlm.nih.gov/4478069/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Type Code Statement
Hazard H315 Causes skin irritation.
Hazard H319 Causes serious eye irritation.

May cause respirato
Hazard H335 ) .y. P i
irritation.

Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr

ay.

) Wash skin thoroughly after
Precautionary P264 o
andling.

) Use only outdoors or in a well-
Precautionary P271 ]
ventilated area.

Wear protective
Precautionary P280 gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty

Precautionary P302 + P352
of soap and water.

IF INHALED: Remove person
Precautionary P304 + P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
Precautionary P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

] If skin irritation occurs: Get
Precautionary P332 + P313 ) ] )
medical advice/attention.

] If eye irritation persists: Get
Precautionary P337 + P313 ) ] )
medical advice/attention.
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Take off contaminated clothing

Precautionary P362
and wash before reuse.
Store in a well-ventilated
Precautionary P403 + P233 place. Keep container tightly
closed.
Precautionary P405 Store locked up.
Dispose of contents/container
Precautionary P501 to an approved waste disposal
plant.
Source:[4]

Toxicological Data

Specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%), for sodium difluoroacetate are not readily available in the reviewed
literature. The available data primarily pertains to its irritant properties. It is imperative to handle
this compound with the same level of caution as other hazardous chemical reagents.

Experimental Protocols and Handling

Given the hazardous nature of sodium difluoroacetate, strict adherence to safety protocols is
essential. The following represents a general experimental workflow for handling this and other
hazardous powdered chemicals.
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Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

'

Work in a certified
chemical fume hood

:

Prepare spill kit

Handling

Carefully weigh
sodium difluoroacetate

l

Dissolve in appropriate solvent

Cleanup & Disposal

Decontaminate work surfaces

'

Dispose of waste in
labeled hazardous waste container

l

Remove and dispose of
contaminated PPE

l

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Hazardous Powders
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Methodology for Safe Handling:
e Preparation:

o Always wear appropriate Personal Protective Equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat.[6]

o All handling of solid sodium difluoroacetate and its solutions should be conducted within
a certified chemical fume hood to avoid inhalation of dust or vapors.[6]

o Ensure a spill kit appropriate for chemical spills is readily accessible.
e Handling:

o When weighing the solid, minimize the creation of dust. Use a spatula and handle
containers carefully.

o If preparing a solution, add the solid slowly to the solvent to avoid splashing.
e Cleanup and Disposal:
o Thoroughly decontaminate all work surfaces after use.

o Dispose of all waste, including contaminated PPE and unused material, in a clearly
labeled hazardous waste container in accordance with local, state, and federal
regulations.[4]

o Remove and properly dispose of contaminated PPE before leaving the laboratory.

o Wash hands thoroughly with soap and water after handling the compound.[6]

Biological Activity and Signaling Pathway

Sodium difluoroacetate has been identified as an activator of the pyruvate dehydrogenase
complex (PDC). It achieves this by inhibiting pyruvate dehydrogenase kinase (PDK).[5] The
PDC is a critical enzyme complex that links glycolysis to the citric acid cycle (TCA cycle) by
catalyzing the conversion of pyruvate to acetyl-CoA.
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Activation of PDC by Sodium Difluoroacetate

Mechanism of Action:

The pyruvate dehydrogenase complex (PDC) exists in two states: an inactive, phosphorylated
state and an active, dephosphorylated state. The phosphorylation is catalyzed by pyruvate
dehydrogenase kinase (PDK), while dephosphorylation is catalyzed by pyruvate
dehydrogenase phosphatase (PDP). By inhibiting PDK, sodium difluoroacetate shifts the
equilibrium towards the active, dephosphorylated form of PDC.[5] This leads to an increased
conversion of pyruvate to acetyl-CoA, thereby enhancing the flux of metabolites into the citric
acid cycle. This mechanism is an area of interest for research into metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1230586#cas-number-and-safety-data-for-sodium-
difluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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